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Compound of Interest

Compound Name: Koumine N-oxide

Cat. No.: B1180749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Koumine N-oxide is an alkaloid compound isolated from the medicinal plant Gelsemium

elegans.[1] It is a derivative of Koumine, a well-studied alkaloid known for its diverse biological

activities. Koumine N-oxide is of significant interest to the scientific community for its potential

therapeutic applications, particularly its analgesic, anti-inflammatory, and anxiolytic properties.

[2] These application notes provide detailed protocols for the preparation of Koumine N-oxide
stock solutions and summarize its key biological activities and mechanisms of action.

Data Presentation
Physicochemical Properties of Koumine N-oxide

Property Value Reference

Molecular Formula C₂₀H₂₂N₂O₂ [1]

Molecular Weight 322.4 g/mol [1]

Appearance Powder [1]

Purity >96% [1]

Source Gelsemium elegans [1]
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Solubility and Storage of Koumine N-oxide
Parameter Recommendation Reference

Recommended Solvents

Dimethyl sulfoxide (DMSO),

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone

[3]

Storage of Solid

Store at 2-8°C in a tightly

sealed vial for up to 24

months.

[3]

Storage of Stock Solutions

Aliquot and store in tightly

sealed vials at -20°C for up to

two weeks.

[3]

Experimental Protocols
Preparation of a 10 mM Koumine N-oxide Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of Koumine N-oxide in

dimethyl sulfoxide (DMSO).

Materials:

Koumine N-oxide powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Equilibration: Allow the vial containing the Koumine N-oxide powder to equilibrate to room

temperature for at least one hour before opening to prevent condensation.

Weighing: Carefully weigh out the desired amount of Koumine N-oxide powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.224 mg of Koumine N-oxide (Molecular Weight = 322.4

g/mol ).

Dissolution:

Transfer the weighed Koumine N-oxide powder to a sterile vial.

Add the calculated volume of anhydrous DMSO. For a 10 mM solution, add 1 mL of

DMSO for every 3.224 mg of powder.

Tightly cap the vial.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, brief sonication in a water bath may be applied.

Gentle warming (to no more than 37°C) can also be used, but care should be taken to

avoid degradation.

Storage:

Once the Koumine N-oxide is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile, tightly sealed vials. This minimizes freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to two weeks). For longer-term

storage, refer to the manufacturer's recommendations, though -80°C is generally preferred

for extended periods.

Note: Always use appropriate personal protective equipment (PPE), including gloves, a lab

coat, and safety glasses, when handling Koumine N-oxide and DMSO.
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Mechanism of Action: Anti-inflammatory Signaling
Pathway
Koumine, the parent compound of Koumine N-oxide, has been shown to exert its anti-

inflammatory effects by inhibiting key signaling pathways in macrophages. It is plausible that

Koumine N-oxide acts through a similar mechanism. The diagram below illustrates the

inhibitory effect of Koumine on the Lipopolysaccharide (LPS)-induced inflammatory cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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